Cas no 541-15-1 (L-Carnitine)

L-Carnitine structure

Product Name:L-Carnitine

CAS No:541-15-1

Molecular Formula:C₇H₁₅NO₃

Molecular Weight:161.1989

MDL:MFCD00038747

CID:38185

PubChem ID:24892238

L-Carnitine Properties

Names and Identifiers

- L-Carnitine
- 3-Hydroxy-4-(trimethylammonio)butanoate
- Vitamin BT
- guojiangdianfen
- L-Carnitine inner salt
- L(-)-Carnitine
- (3R)-3-Hydroxy-4-(trimethylammonio)butanoate
- CARNITINE, L-(AS)
- Levocarnitine
- (R)-3-hydroxy-4-(trimethylammonio)butanoate
- Carniking
- Carnitene
- Carnitor
- Carnitrine
- CAR-OH
- karnitin
- L-(-)-Carnitine
- L-CARNITIN
- ST 198
- USPorFCC
- (R)-3-Hydroxy-4-(trimethylammonio)butyrate
- [ "" ]
- L-carntine base
- (R)-Carnitine
- (-)-Carnitine
- Carnitine
- (-)-L-Carnitine
- Levocarnitina
- Levocarnitinum
- Metina
- Carnilean
- Carnovis
- Carnitolo
- Carrier
- Lefcar
- Carnitine, (-)-
- L-carnitine Base
- Levocarnitinum [Latin]
- Levocarnitina [Spanish]
- Carniking 50
- Levocarnitine [USAN:INN]
- gamma-Trimethyl-beta-hydroxybutyrobetaine
- bicarnesine
- gamma-Trime
- Sibutramine
- 3-carboxy-2-hydroxy-N,N,N-trimethyl-1-propanaminium
- LEVOCARNITINE (USP MONOGRAPH)
- L-Carnitin
- LEVOCARNITINE [USP-RS]
- 1-Propanaminium, 3-carboxy-2-hydroxy-N,N,N-trimethyl-, inner salt, (2R)- (9CI)
- NSC741806
- Carnitine dl-form hydrochloride
- Levocarnitine Oral Solution (Suguar Free) 1 g/10 mL
- LEVOCARNITINE SF
- L-Carnitine inner salt, synthetic, >=98%
- CCG-213241
- Levocarnitine;Vitamin B(T)
- Levocarnitine, European Pharmacopoeia (EP) Reference Standard
- gamma-Trimethyl-ammonium-beta-hydroxybutirate
- Levocarnitine [USAN:USP:INN:BAN]
- LEVOCARNITINE (USP-RS)
- CARNITINE [MI]
- 1ST1534
- Carnipass
- HY-B0399
- LEVOCARNITINE [HSDB]
- bmse000211
- MLS001332549
- L-carnitine (Levocarnitine)
- (R)-3-Hydroxy-4-trimethylammoniobutanoate
- DRG-0211
- L-gamma-trimethyl-beta-hydroxybutyrobetaine
- Pharmakon1600-01505437
- L-Carn
- 3-hydroxy-4-trimethylammoniobutanoate
- Levocarnil
- 0G389FZZ9M
- L-CARNITINE [VANDF]
- gamma-Trimethyl-hydroxybutyrobetaine
- NSC-741806
- Q20735709
- LEVOCARNITINE [MART.]
- NSC-759132
- (3R)-3-hydroxy-4-(trimethylammonio)butanoate
- delta-carnitine
- A16AA01
- Carnitine HCl
- HMS2093J13
- 3-Carboxy-2-hydroxy-N,N,N-trimethyl-1-propanaminium hydroxide, inner salt
- 1-Propanaminium, 3-carboxy-2-hydroxy-N,N,N-trimethyl-, hydroxide, inner salt, (R)-
- c0049
- (L-3-Carboxy-2-hydroxypropyl)trimethylammonium hydroxide, inner salt
- LEVOCARNITINE [USP MONOGRAPH]
- L-Carnitine,(S)
- MLS001332550
- DB00583
- (3R)-3-hydroxy-4-(trimethylazaniumyl)butanoate
- HSDB 7588
- Levocarnitinum (Latin)
- 1-CARNITINE
- 1-Propanaminium, 3-carboxy-2-hydroxy-N,N,N-trimethyl-, inner salt, (R)-
- CHEBI:16347
- SMR000112475
- (R)-(3-Carboxy-2-hydroxypropyl)trimethylammonium hydroxide, inner salt
- KS-1422
- Ammonium, (3-carboxy-2-hydroxypropyl)trimethyl-, hydroxide, inner salt, L-
- L Carnitine
- (-)-(R)-3-Hydroxy-4-(trimethylammonio)butyrate
- EN300-6495783
- BIDD:GT0603
- 1-Propanaminium, 3-carboxy-2-hydroxy-N,N,N-trimethyl-, hydroxide, inner salt
- L-carnitine
- Carnitor (TN)
- LEVOCARNITINE [JAN]
- HMS2267H24
- GTPL4780
- Carnicor
- Levocarnitine, Pharmaceutical Secondary Standard; Certified Reference Material
- UNII-0G389FZZ9M
- Levocarnitine Oral Solution
- Ammonium, (3-carboxy-2-hydroxypropyl)trimethyl-, hydroxide,inner salt
- BCP9000830
- Levocarnitin
- 3-hydroxy-4-trimethylammoniobutanoic acid
- CARNITINE HYDROCHLORIDE, DL-
- L-Carnitin 100 microg/mL in Acetonitrile
- Levocarnitine (JAN/USP/INN)
- LEVOCARNITINE [INN]
- CHEMBL1149
- LEVOCARNITINE [WHO-DD]
- 1-Propanaminium, 3-carboxy-2-hydroxy-N,N,N-trimethyl-, inner salt, (2R)-
- AS-11974
- AB00919083_06
- vitamin BT
- 44985-71-9
- levocarnitine HCl
- Nefrocarnit
- BDBM50037268
- carnitine (L-form)
- 1-Propanaminium,3-carboxy-2-hydroxy-N,N,N-trimethyl-
- LEVOCARNITINE (EP MONOGRAPH)
- LEVOCARNITINE (MART.)
- Carnitor SF
- C00318
- Karnitin
- Oristar lch
- AB00919083_05
- EINECS 208-768-0
- 541-15-1
- s2388
- L-CARNITINE [FCC]
- DTXCID903208
- NS00076300
- LEVOCARNITINE [EP MONOGRAPH]
- NSC759132
- Ammonium, (3-carboxy-2-hydroxypropyl)trimethyl-, hydroxide, inner salt, L- (8CI)
- Carnitine, L-
- SCHEMBL21970
- LEVOCARNITINE [USAN]
- (R)-(3-Carboxy-2-hydroxypropyl)trimethylammonium hydroxide
- NSC 759132
- AKOS005267245
- (3-Carboxy-2-hydroxypropyl)trimethyl-ammonium hydroxide, inner salt
- (-)-(R)-3-Hydroxy-4-(trimethylammonio)butyrate, Vitamin BT
- C-1985
- beta-Hydroxy-gamma-N,N,N-trimethylammoniobutyrate
- Levocarnitine (USAN:USP:INN:BAN)
- D02176
- (R)-3-Hydroxy-4-trimethylammoniobutyrate
- LEVOCARNITINE [VANDF]
- (3R)-(-)-3-Hydroxy-4-(trimethylammonio)butanoate
- Carnipass 20
- R-(-)-3-hydroxy-4-trimethylaminobutyrate
- gamma-L-trimethyl-beta-hydroxybutyrobetaine
- (2r)-3-carboxy-2-hydroxy-n,n,n-trimethyl-1-propanaminium inner salt
- vitamin B T
- R(-)-beta-Hydroxy-gamma-(N,N,N-trimethylammonio)butyrate
- Levocarnitine, United States Pharmacopeia (USP) Reference Standard
- LEVOCARNITINE [ORANGE BOOK]
- DTXSID4023208
- 3-Hydroxy-4-(trimethylammonio) butanoate
- MDL： MFCD00038747
- InChIKey： PHIQHXFUZVPYII-ZCFIWIBFSA-N
- Inchi： 1S/C7H15NO3/c1-8(2,3)5-6(9)4-7(10)11/h6,9H,4-5H2,1-3H3/t6-/m1/s1
- SMILES： O([H])[C@]([H])(C([H])([H])C(=O)[O-])C([H])([H])[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
- BRN： 4292315

Computed Properties

Exact Mass: 161.10500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 161.105193
Heavy Atom Count: 11
Complexity: 134
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 60.4
Molecular Weight: 179.21

Experimental Properties

LogP: -1.80650
PSA: 60.36000
Merck: 1849
Refractive Index: -32 ° (C=1, H2O)
Water Partition Coefficient: 2500 g/L (20 ºC)
Boiling Point: 287.5°C (rough estimate)
Melting Point: 197-212 °C (lit.)
FEMA: 3484
Solubility: H2O: 0.1 g/mL at 20 °C, clear, colorless
Color/Form: Powder
PH: 6.5-8.5 (50g/l, H2O)
Stability/Shelf Life: Hygroscopic
Solubility: dissolve in water
Sensitiveness: Sensitive to humidity
pka: 3.80(at 25℃)
Specific Rotation: -31 º (c=10, H2O)
Density: 0.64 g/cm3

L-Carnitine Security Information

Symbol:
RTECS：BP2980000
WGK Germany：3
Safety Term：S26;S37/39
Safety Instruction： S26; S36; S37/39
Risk Phrases：R36/37/38
Dangerous goods sign：
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Storage Condition：4°C, stored under nitrogen
Risk Phrases： 36/37/38
Signal Word：Warning
FLUKA BRAND F CODES：3-10

L-Carnitine Customs Data

HS CODE：29239000
Customs Data：

China Customs Code:
29239000

L-Carnitine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AI52126-25g	(3R)-3-hydroxy-4-(trimethylazaniumyl)butanoate	541-15-1	97%	25g	$20.00	2024-04-19
Aaron	AR00IACQ-5g	1-Propanaminium, 3-carboxy-2-hydroxy-N,N,N-trimethyl-, inner salt,(2R)-	541-15-1	95%	5g	$4.00	2025-02-28
abcr	AB548630-10g	L-Carnitine, 98%; .	541-15-1	98%	10g	€72.90	2024-08-02
Ambeed	A374826-1mg	(R)-3-Hydroxy-4-(trimethylammonio)butanoate	541-15-1	98%	1mg	$5.0	2025-02-27
Apollo Scientific	OR18381-25g	(3R)-(-)-3-Hydroxy-4-(trimethylammonio)butanoate	541-15-1	98%	25g	£15.00	2025-02-19
Chemenu	CM186403-500g	L-Carnitine	541-15-1	98%	500g	$115	2023-01-02
ChemScence	CS-2495-500mg	L-Carnitine	541-15-1	≥98.0%	500mg	$55.0	2022-04-27
eNovation Chemicals LLC	D916294-100g	(R)-Carnitine	541-15-1	97%	100g	$120	2022-07-29
Key Organics Ltd	KS-1422-1MG	Levocarnitine	541-15-1	>97%	1mg	£36.00	2025-02-08
Larodan	17-0000-13-1g	L-Carnitine free base	541-15-1	>98%	1g	€207.00	2025-03-07